Cas no 1258004-00-0 (Lactacystin, Synthetic - CAS 1258004-00-0 - Calbiochem)

• Product Name: Lactacystin, Synthetic - CAS 1258004-00-0 - Calbiochem
• CAS No: 1258004-00-0
• MF: C₁₅H₂₄N₂O₇S
• MW: 376.425263404846
• CID: 5158246
• Update Time: 2025-11-06

Lactacystin, Synthetic - CAS 1258004-00-0 - Calbiochem Chemical and Physical Properties

Names and Identifiers

• Lactacystin, Synthetic - CAS 1258004-00-0 - Calbiochem

• Inchi： 1S/C15H24N2O7S/c1-6(2)10(19)15(11(20)7(3)12(21)17-15)14(24)25-5-9(13(22)23)16-8(4)18/h6-7,9-11,19-20H,5H2,1-4H3,(H,16,18)(H,17,21)(H,22,23)/t7-,9+,10+,11+,15+/m1/s1
• InChI Key： DAQAKHDKYAWHCG-AFGIITKNSA-N
• SMILES： C([C@]1(NC(=O)[C@H](C)[C@@H]1O)[C@@H](O)C(C)C)(=O)SC[C@@H](C(=O)O)NC(=O)C

Additional information on Lactacystin, Synthetic - CAS 1258004-00-0 - Calbiochem

Research Update on Lactacystin, Synthetic - CAS 1258004-00-0 - Calbiochem

Lactacystin, a microbial metabolite derived from Streptomyces species, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potent and selective inhibition of the proteasome. The synthetic variant, Lactacystin, Synthetic - CAS 1258004-00-0 - Calbiochem, is widely utilized in research to study proteasome function and its implications in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. This research briefing provides an overview of the latest advancements and applications of this compound, focusing on its mechanistic insights and therapeutic potential.

Recent studies have highlighted the role of Lactacystin in elucidating the ubiquitin-proteasome pathway, a critical regulatory mechanism for protein degradation in eukaryotic cells. Researchers have employed Lactacystin, Synthetic - CAS 1258004-00-0 - Calbiochem, to investigate the structural and functional dynamics of the 20S proteasome core particle. High-resolution cryo-EM and X-ray crystallography studies have revealed the binding interactions between Lactacystin and the β5 subunit of the proteasome, providing a molecular basis for its inhibitory activity. These findings are instrumental in designing next-generation proteasome inhibitors with improved specificity and reduced off-target effects.

In the context of cancer research, Lactacystin has been employed as a tool compound to explore the therapeutic vulnerabilities of proteasome-addicted tumors. A 2023 study published in Nature Chemical Biology demonstrated that Lactacystin, Synthetic - CAS 1258004-00-0 - Calbiochem, synergizes with immunomodulatory drugs to enhance the cytotoxicity in multiple myeloma cells. The study reported a significant reduction in tumor burden in xenograft models, underscoring the compound's potential as an adjunct therapy in combination regimens. Furthermore, the research highlighted the compound's ability to modulate immune responses by altering the presentation of tumor-associated antigens.

Neurodegenerative diseases, particularly Alzheimer's and Parkinson's, have also been a focal point for Lactacystin research. A recent investigation in Cell Reports utilized Lactacystin, Synthetic - CAS 1258004-00-0 - Calbiochem, to model proteasome dysfunction in neuronal cells. The study revealed that proteasome inhibition leads to the accumulation of misfolded proteins and subsequent activation of apoptotic pathways. These insights have paved the way for developing small molecules that can rescue proteasome activity, offering a novel therapeutic strategy for neurodegenerative disorders.

Beyond its applications in basic and translational research, Lactacystin, Synthetic - CAS 1258004-00-0 - Calbiochem, has also been instrumental in drug discovery pipelines. A 2024 preprint in bioRxiv described the use of this compound in high-throughput screening assays to identify novel proteasome inhibitors. The study employed structure-activity relationship (SAR) analyses to optimize lead compounds, with Lactacystin serving as a benchmark for inhibitory efficacy. This approach has yielded several promising candidates currently undergoing preclinical evaluation.

In conclusion, Lactacystin, Synthetic - CAS 1258004-00-0 - Calbiochem, continues to be a cornerstone in proteasome research, offering invaluable insights into cellular protein homeostasis and disease mechanisms. Its versatility as a research tool and its therapeutic potential underscore the importance of ongoing investigations. Future studies are expected to explore its applications in emerging areas such as targeted protein degradation and immune-oncology, further solidifying its role in the chemical biology and pharmaceutical landscapes.